Benzoic acid, 2-fluoro-4-hydroxy-, 6-ethoxy-1-(trifluoromethyl)hexyl ester

• CAS No.: 193089-91-7
• Molecular Formula: C16H20F4O4
• Molecular Weight: 352.32 g/mol
• IUPAC Name: (7-ethoxy-1,1,1-trifluoroheptan-2-yl) 2-fluoro-4-hydroxybenzoate
• InChI: InChI=1S/C16H20F4O4/c1-2-23-9-5-3-4-6-14(16(18,19)20)24-15(22)12-8-7-11(21)10-13(12)17/h7-8,10,14,21H,2-6,9H2,1H3
• InChI Key: WFYHVWOKBFUUNE-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCCCC(C(F)(F)F)OC(=O)C1=C(C=C(C=C1)O)F

Description

Benzoic acid, 2-fluoro-4-hydroxy-, 6-ethoxy-1-(trifluoromethyl)hexyl ester is a useful research compound. Its molecular formula is C16H20F4O4 and its molecular weight is 352.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A reactor was charged with 1 g of 4-acetoxy-1-(1-methylheptyloxycarbonyl)benzene (formula (1); X=H, m=0, n=6), 15 ml of toluene and 0.55 g of a methanol solution containing 40 wt% methylamine, and the mixture is stirred at room temperature for 3 hours. After the reaction, the reaction mixture was washed with a 4 wt % hydrochloric acid aqueous solution and then with water to separate an organic layer from the solution. The organic layer was dried over anhydrous sodium sulfate, and then, the solvent is distilled off to give 4-hydroxy-1-(1-methylheptyloxycarbonyl)benzene (formula (2); X=H, m=0, n=6). This product was dissolved in acetone and analyzed by gas chromatography to show no presence of methylacetamide (CH3 CONHCH3).

Synthesis routes and methods IV

Procedure details

A reactor was charged with 1 g of 4-acetoxy-2-fluoro-1-(6-ethoxy-1-trifluoromethylhexyloxycarbonyl)-benzene, 15 ml of ethanol and 0.6 g of benzylamine, and the mixture was stirred at room temperature for 5 hours. After the reaction, the reaction mixture solution was poured into water and subjected to extraction with dichloromethane. An organic layer was consecutively washed with a hydrochloric acid aqueous solution and with water, and dried over anhydrous sodium sulfate. The solvent was removed to give a crude 4-hydroxy-2-fluoro-1-(6-ethoxy-1-trifluoromethylhexyloxycarbonyl)benzene. This product was analyzed by thin film chromatography to show that benzylacetamide was co-present in addition to the end product.